Cas no 2158563-33-6 (benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate)

• Product Name: benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate
• CAS No: 2158563-33-6
• MF: C₁₂H₁₁BrN₂O₃
• MW: 311.131342172623
• CID: 5788562
• PubChem ID: 165932844
• Update Time: 2025-11-02

benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4964648
• 2158563-33-6
• benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate

• Inchi： 1S/C12H11BrN2O3/c13-11-6-10(18-15-11)7-14-12(16)17-8-9-4-2-1-3-5-9/h1-6H,7-8H2,(H,14,16)
• InChI Key： GHFXTBLJNDVZGH-UHFFFAOYSA-N
• SMILES： BrC1C=C(CNC(=O)OCC2C=CC=CC=2)ON=1

Computed Properties

• Exact Mass: 309.99530g/mol
• Monoisotopic Mass: 309.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate

Comprehensive Analysis of Benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate (CAS No. 2158563-33-6)

The compound benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate (CAS No. 2158563-33-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This carbamate derivative features a 3-bromo-1,2-oxazole core, which is increasingly studied for its bioactive potential. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the context of drug discovery and medicinal chemistry.

One of the key reasons for the growing interest in benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate is its versatility in organic synthesis. The presence of both a bromo substituent and a carbamate group allows for diverse chemical modifications, making it a valuable intermediate in the development of novel compounds. Recent studies have explored its potential in creating heterocyclic frameworks, which are crucial in designing bioactive molecules with applications ranging from antimicrobial agents to enzyme inhibitors.

In the context of green chemistry and sustainable practices, CAS No. 2158563-33-6 has also been examined for its compatibility with eco-friendly synthetic routes. Researchers are investigating its use in catalyzed reactions and microwave-assisted synthesis, which align with the global push toward reducing hazardous waste and energy consumption. This aligns with the increasing demand for environmentally friendly chemical processes in both academia and industry.

The compound’s molecular structure has also sparked discussions in computational chemistry circles. Advanced molecular modeling and density functional theory (DFT) studies have been conducted to predict its reactivity and interaction with biological targets. Such insights are invaluable for rational drug design, a hot topic in modern pharmaceutical research. Questions like "How does benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate interact with enzymes?" or "What are its potential QSAR (Quantitative Structure-Activity Relationship) applications?" are frequently explored in scientific literature.

From a commercial perspective, CAS No. 2158563-33-6 is gaining traction as a high-value intermediate in specialty chemicals. Suppliers and manufacturers are increasingly listing this compound in catalogs targeting research institutions and pharmaceutical companies. Its stability under various storage conditions and compatibility with common organic solvents further enhance its appeal for large-scale applications.

In summary, benzyl N-[(3-bromo-1,2-oxazol-5-yl)methyl]carbamate represents a fascinating case study in the intersection of synthetic chemistry, drug development, and sustainability. Its structural features and adaptability position it as a compound of enduring interest, with ongoing research likely to uncover even more applications in the coming years.